Cas no 5449-21-8 (2-oxo-2-(4-phenylphenyl)acetic Acid)

• Product Name: 2-oxo-2-(4-phenylphenyl)acetic Acid
• CAS No: 5449-21-8
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 941553
• PubChem ID: 226136
• Update Time: 2025-04-19

2-oxo-2-(4-phenylphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(4-phenylphenyl)acetic Acid
• 2-([1,1'-biphenyl]-4-yl)-2-oxoacetic acid
• 2-(biphenyl-4-yl)-2-oxoacetic acid
• 4-biphenylglyoxylic acid
• AC1L5EJJ
• AC1Q5RGZ
• AC1Q71M1
• biphenyl-4-yl(oxo)acetic acid
• biphenyl-4-yl-glyoxylic acid
• Biphenyl-4-yl-glyoxylsaeure
• CTK5A1272
• NSC16282
• Oxo-(biphenylyl-(4))-esigsaeure
• SureCN7746452
• 5449-21-8
• CS-0258943
• DTXSID30280297
• 2-{[1,1'-biphenyl]-4-yl}-2-oxoacetic acid
• 2-([1,1-Biphenyl]-4-yl)-2-oxoacetic acid
• DB-238601
• SCHEMBL7746452
• CHEMBL3247414
• EN300-71849
• 2-oxo-2-(4-phenylphenyl)aceticacid
• F75147
• Z381360864
• NSC-16282
• AKOS009312648
• BS-44898

• MDL： MFCD11179638
• Inchi： 1S/C14H10O3/c15-13(14(16)17)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H,16,17)
• InChI Key： DRFCZRDAUHIVIG-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.063
• Monoisotopic Mass: 226.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 397.8°C at 760 mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.606
• PSA: 54.37
• LogP: 2.62090